Cas no 2172153-76-1 (methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate)

Methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its benzofuran core and functionalized amine group. The compound’s structure combines a dihydrobenzofuran scaffold with an ester and an aminomethyl substituent, enabling its use in the development of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive amine group facilitates further derivatization, while the ester moiety offers flexibility for hydrolysis or transesterification. The rigid benzofuran framework enhances stability, making it suitable for applications requiring robust molecular architectures. This compound is commonly employed in medicinal chemistry for the synthesis of bioactive molecules, including CNS-targeting agents, due to its favorable physicochemical properties.
methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate structure
2172153-76-1 structure
Product Name:methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate
CAS No:2172153-76-1
MF:C11H13NO3
MW:207.225823163986
CID:6200174
PubChem ID:165876473
Update Time:2025-11-06

methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate
    • 2172153-76-1
    • EN300-1653138
    • Inchi: 1S/C11H13NO3/c1-14-11(13)7-2-3-10-9(4-7)8(5-12)6-15-10/h2-4,8H,5-6,12H2,1H3
    • InChI Key: QAPJVEUQBMSJJL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(=O)OC)=CC=2C(CN)C1

Computed Properties

  • Exact Mass: 207.08954328g/mol
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.6Ų

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Additional information on methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate

Methyl 3-(Aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate: An Overview of a Promising Compound (CAS No. 2172153-76-1)

Methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2172153-76-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The structure of methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate features a benzofuran core with an aminomethyl group attached to the 3-position and a methyl ester group at the 5-position. This specific arrangement of functional groups imparts the compound with distinct chemical and biological properties that make it an attractive candidate for further research and development.

Recent studies have highlighted the potential of methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate has shown promise in neurodegenerative diseases. A study conducted by a team of researchers from the University of California demonstrated that the compound can protect neurons from oxidative stress and apoptosis. The mechanism of action involves the activation of antioxidant enzymes and the inhibition of caspase-dependent cell death pathways. These findings suggest that methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate could be a valuable lead compound for developing neuroprotective drugs.

The pharmacokinetic profile of methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate has also been investigated. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further preclinical and clinical development. The stability of the compound under various physiological conditions has been evaluated, and it has been found to be stable in both acidic and basic environments.

Furthermore, the safety profile of methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate has been assessed in several preclinical studies. Toxicity tests conducted on animal models have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These results are encouraging and support the continued investigation of this compound as a potential therapeutic agent.

In conclusion, methyl 3-(aminomethyl)-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2172153-76-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.

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